5-methoxy-N-(2-methoxyphenyl)-2-methyl-1-benzofuran-3-carboxamide

• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol
• IUPAC Name: 5-methoxy-N-(2-methoxyphenyl)-2-methyl-1-benzofuran-3-carboxamide
• InChI: InChI=1S/C18H17NO4/c1-11-17(13-10-12(21-2)8-9-15(13)23-11)18(20)19-14-6-4-5-7-16(14)22-3/h4-10H,1-3H3,(H,19,20)
• InChI Key: BOAZTTYIUMVJOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OC)C(=O)NC3=CC=CC=C3OC

Description

5-methoxy-N-(2-methoxyphenyl)-2-methyl-1-benzofuran-3-carboxamide is a synthetic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound is part of the benzofuran class, which is known for its diverse biological activities.

Preparation Methods

The synthesis of 5-methoxy-N-(2-methoxyphenyl)-2-methyl-1-benzofuran-3-carboxamide typically involves several steps, including the formation of the benzofuran core and subsequent functionalizationIndustrial production methods may utilize metal-catalyzed reactions to enhance yield and selectivity .

Chemical Reactions Analysis

5-methoxy-N-(2-methoxyphenyl)-2-methyl-1-benzofuran-3-carboxamide undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: Used to alter the oxidation state of the compound.

Substitution: Common reagents include halogens and nucleophiles, leading to the formation of different derivatives.

Hydrolysis: This reaction can break down the compound into simpler molecules.

Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including interactions with enzymes and receptors.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-methoxy-N-(2-methoxyphenyl)-2-methyl-1-benzofuran-3-carboxamide involves its interaction with specific molecular targets, such as enzymes and receptors. These interactions can modulate various biochemical pathways, leading to its observed effects. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

5-methoxy-N-(2-methoxyphenyl)-2-methyl-1-benzofuran-3-carboxamide can be compared with other benzofuran derivatives, such as:

5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT): Known for its psychoactive properties.

25I-NBOMe: A potent psychedelic compound.

2C family of phenethylamines: Includes compounds like 2C-B and 2C-I, which have similar structural motifs.